Cas no 38786-68-4 (2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one)
38786-68-4 structure
Product Name:2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one
CAS No:38786-68-4
MF:C10H8BrF3O
MW:281.069132804871
MDL:MFCD18392396
CID:4713748
Update Time:2023-08-16
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one
- 2-Bromo-1-(3-(trifluoromethyl)phenyl)propan-1-one
- 1-Propanone, 2-bromo-1-[3-(trifluoromethyl)phenyl]-
- 2-Bromo-3?-(trifluoromethyl)propiophenone
- 2-Bromo-3'-(trifluoromethyl)propiophenone
-
- MDL: MFCD18392396
- Inchi: 1S/C10H8BrF3O/c1-6(11)9(15)7-3-2-4-8(5-7)10(12,13)14/h2-6H,1H3
- InChI Key: SEQCPLOHECELDR-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006922-250mg |
2-Bromo-3'-(trifluoromethyl)propiophenone |
38786-68-4 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A013006922-500mg |
2-Bromo-3'-(trifluoromethyl)propiophenone |
38786-68-4 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A013006922-1g |
2-Bromo-3'-(trifluoromethyl)propiophenone |
38786-68-4 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| Apollo Scientific | PC508014-250mg |
2-Bromo-3’-(trifluoromethyl)propiophenone |
38786-68-4 | 250mg |
£60.00 | 2025-02-21 | ||
| Apollo Scientific | PC508014-1g |
2-Bromo-3’-(trifluoromethyl)propiophenone |
38786-68-4 | 1g |
£175.00 | 2025-02-21 | ||
| Apollo Scientific | PC508014-5g |
2-Bromo-3’-(trifluoromethyl)propiophenone |
38786-68-4 | 5g |
£420.00 | 2025-02-21 | ||
| abcr | AB470432-1 g |
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one |
38786-68-4 | 1g |
€347.30 | 2022-08-31 | ||
| abcr | AB470432-1g |
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one; . |
38786-68-4 | 1g |
€412.10 | 2024-08-03 | ||
| abcr | AB470432-5g |
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one; . |
38786-68-4 | 5g |
€1228.60 | 2024-08-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582279-1g |
2-Bromo-1-(3-(trifluoromethyl)phenyl)propan-1-one |
38786-68-4 | 98% | 1g |
¥2074.00 | 2024-05-15 |
2-Bromo-1-(3-trifluoromethyl-phenyl)-propan-1-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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